Cas no 3002504-41-5 ((5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol)
(5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol Chemical and Physical Properties
Names and Identifiers
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- 3002504-41-5
- (5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol
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- Inchi: 1S/C11H9BrF4O/c12-6-3-7(10(17)5-1-2-5)9(13)8(4-6)11(14,15)16/h3-5,10,17H,1-2H2
- InChI Key: BGGHMVGHZQROOT-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(F)(F)F)C(=C(C=1)C(C1CC1)O)F
Computed Properties
- Exact Mass: 311.97729g/mol
- Monoisotopic Mass: 311.97729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
(5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB605216-250mg |
(5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol; . |
3002504-41-5 | 250mg |
€355.80 | 2024-07-24 | ||
| abcr | AB605216-1g |
(5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol; . |
3002504-41-5 | 1g |
€659.60 | 2024-07-24 | ||
| abcr | AB605216-5g |
(5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol; . |
3002504-41-5 | 5g |
€2218.40 | 2024-07-24 |
(5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol
Comprehensive Overview of (5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol (CAS No. 3002504-41-5)
The compound (5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol (CAS No. 3002504-41-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl moiety and the trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its bromo and fluoro substituents can enhance binding affinity and metabolic stability.
In recent years, the demand for fluorinated compounds like (5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol has surged due to their widespread use in medicinal chemistry. Fluorination is a key strategy for improving the pharmacokinetic properties of drug candidates, and this compound's trifluoromethyl group is a prime example of this trend. Additionally, the cyclopropyl ring is known to confer rigidity to molecular structures, which can be advantageous in designing selective inhibitors or modulators for biological targets.
The synthesis of CAS No. 3002504-41-5 involves multi-step organic reactions, often starting from commercially available bromo-fluoro precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to introduce the cyclopropyl group. The compound's purity and yield are critical factors for its application in high-value research, and analytical methods like HPLC and NMR are routinely used for quality control.
From an industrial perspective, (5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol is part of a growing market for fine chemicals and custom synthesis intermediates. Companies specializing in contract research and manufacturing (CRAM) often list this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its versatility as a building block for more complex molecules makes it a sought-after material in combinatorial chemistry and parallel synthesis.
Environmental and regulatory considerations are also important when working with halogenated compounds like CAS No. 3002504-41-5. While it is not classified as hazardous under current guidelines, proper handling and disposal protocols must be followed to ensure safety and compliance. Researchers are increasingly exploring greener synthetic routes to minimize waste and reduce the environmental footprint of such compounds.
In the context of AI-driven drug discovery, (5-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanol represents a fascinating case study. Machine learning models can predict its reactivity and potential interactions with biological targets, accelerating the identification of novel therapeutic candidates. This aligns with the broader trend of integrating computational tools with traditional synthetic chemistry to streamline R&D processes.
Finally, the compound's role in agrochemical innovation cannot be overlooked. Its structural motifs are commonly found in pesticides and herbicides, where the fluoro and bromo substituents contribute to enhanced activity and selectivity. As the agricultural sector seeks sustainable solutions, derivatives of CAS No. 3002504-41-5 may play a pivotal role in developing next-generation crop protection agents.
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